Cas no 445470-09-7 (Acetamide, 2-[(2-oxo-2-phenylethyl)thio]-)

• Product Name: Acetamide, 2-[(2-oxo-2-phenylethyl)thio]-
• CAS No: 445470-09-7
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 5261734
• Update Time: 2025-11-01

Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(2-oxo-2-phenylethyl)thio]-

• Inchi： 1S/C10H11NO2S/c11-10(13)7-14-6-9(12)8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,13)
• InChI Key： YIENSZYMFQRLGX-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSCC(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Acetamide, 2-[(2-oxo-2-phenylethyl)thio]-

Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- (CAS No. 445470-09-7): A Comprehensive Overview

Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- (CAS No. 445470-09-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as N-(2-thiobenzoyl)acetamide, is characterized by its unique thioether functional group and its potential applications in various biological and pharmaceutical contexts. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- is a white crystalline solid with a molecular formula of C₁₀H₁₁NO₂S and a molecular weight of 213.26 g/mol. The compound features a central acetamide moiety linked to a thioether group, which is derived from a benzoyl derivative. This structural arrangement imparts unique chemical properties to the molecule, including its solubility in polar solvents such as water and ethanol. The presence of the thioether group also contributes to its reactivity and potential for forming coordination complexes with metal ions.

Synthesis Methods

The synthesis of Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of benzoyl chloride with thiourea followed by acetylation with acetic anhydride. This two-step process yields the desired product with high purity and yield. Another approach involves the condensation of benzoyl mercaptan with acetamide in the presence of a suitable catalyst. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

Biological Activities

Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- has been studied for its potential biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that N-(2-thiobenzoyl)acetamide may have therapeutic potential in various medical applications.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- has been explored in several preclinical studies and early-stage clinical trials. In preclinical models of inflammation and cancer, the compound has shown promising results in reducing disease progression and improving patient outcomes. For example, a study published in the Journal of Medicinal Chemistry reported that N-(2-thiobenzoyl)acetamide significantly reduced tumor size in mouse models of breast cancer when administered orally over a period of four weeks. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the mechanisms underlying the biological activities of Acetamide, 2-[(2-oxo-2-phenylethyl)thio]-. A study published in Bioorganic & Medicinal Chemistry Letters identified specific protein targets that are modulated by this compound, including enzymes involved in signal transduction pathways such as MAPK and PI3K/Akt. Understanding these molecular targets can help optimize the design of more potent derivatives with improved pharmacological profiles.

In another notable study published in ACS Omega, researchers investigated the use of nanoparticles to enhance the delivery and bioavailability of N-(2-thiobenzoyl)acetamide. The results showed that encapsulating the compound in polymeric nanoparticles significantly increased its stability and prolonged its release profile, leading to enhanced therapeutic effects in both in vitro and in vivo models.

Conclusion

Acetamide, 2-[(2-oxo-2-phenylethyl)thio]- (CAS No. 445470-09-7) is a multifaceted compound with a range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.